Cas no 920760-21-0 (4-Pyrimidinecarboxylic acid, 6-(bromomethyl)-)
920760-21-0 structure
Product Name:4-Pyrimidinecarboxylic acid, 6-(bromomethyl)-
CAS No:920760-21-0
MF:C6H5BrN2O2
MW:217.020100355148
CID:747364
PubChem ID:57944073
Update Time:2025-04-19
4-Pyrimidinecarboxylic acid, 6-(bromomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylic acid, 6-(bromomethyl)-
- 6-(bromomethyl)-4-Pyrimidinecarboxylic acid
- 6-(bromomethyl)pyrimidine-4-carboxylic acid
- 6-bromomethyl-pyrimidine-4-carboxylic acid
- 920760-21-0
- SCHEMBL4373472
- DTXSID50728444
- LMONDLCFUQIOME-UHFFFAOYSA-N
- FT-0722843
-
- Inchi: 1S/C6H5BrN2O2/c7-2-4-1-5(6(10)11)9-3-8-4/h1,3H,2H2,(H,10,11)
- InChI Key: LMONDLCFUQIOME-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(=O)O)N=CN=1
Computed Properties
- Exact Mass: 215.95344g/mol
- Monoisotopic Mass: 215.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 63.1Ų
4-Pyrimidinecarboxylic acid, 6-(bromomethyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
920760-21-0 (4-Pyrimidinecarboxylic acid, 6-(bromomethyl)-) Related Products
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